Cas no 1795484-73-9 (N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1H-1,2,4-triazole-1-acetamide)

• Product Name: N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1H-1,2,4-triazole-1-acetamide
• CAS No: 1795484-73-9
• MF: C₁₆H₁₆N₆O₃
• MW: 340.33664226532
• CID: 5370303
• Update Time: 2025-07-15

N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1H-1,2,4-triazole-1-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1H-1,2,4-triazole-1-acetamide

• Inchi： 1S/C16H16N6O3/c23-16(8-22-11-17-10-19-22)20-12-5-18-21(6-12)7-13-9-24-14-3-1-2-4-15(14)25-13/h1-6,10-11,13H,7-9H2,(H,20,23)
• InChI Key： MVDLCKJESDTJSH-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CN(CC3COC4=CC=CC=C4O3)N=C2)=O)C=NC=N1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.38±0.46(Predicted)

Additional information on N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1H-1,2,4-triazole-1-acetamide

Research Briefing on N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1H-1,2,4-triazole-1-acetamide (CAS: 1795484-73-9)

In recent years, the compound N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1H-1,2,4-triazole-1-acetamide (CAS: 1795484-73-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining benzodioxin, pyrazole, and triazole moieties, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1H-1,2,4-triazole-1-acetamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Key steps include the alkylation of the pyrazole ring followed by the introduction of the triazole-acetamide moiety. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing the overall cost and environmental impact of production. These improvements are critical for scaling up production for preclinical and clinical studies.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively inhibit certain kinases that play a role in cell proliferation and immune response modulation. This dual functionality makes it a candidate for treating conditions such as autoimmune diseases and certain cancers. Recent in vitro and in vivo studies have demonstrated its efficacy in reducing inflammation and tumor growth in model systems, with minimal off-target effects.

Pharmacokinetic and toxicological evaluations of N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1H-1,2,4-triazole-1-acetamide have also been conducted to assess its suitability for clinical development. Results indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, along with a manageable safety profile in animal models. These findings support its progression into further preclinical testing and potential human trials. However, additional studies are needed to fully elucidate its long-term effects and optimal dosing regimens.

In conclusion, N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-1H-1,2,4-triazole-1-acetamide represents a promising therapeutic agent with broad applicability in treating inflammatory and neoplastic diseases. Continued research efforts are focused on refining its synthesis, expanding its mechanistic understanding, and advancing it through the drug development pipeline. The compound's unique chemical structure and biological activity make it a valuable subject for ongoing investigation in the chemical biology and pharmaceutical communities.